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Compound of Interest

Compound Name: Dapt

Cat. No.: B1669825 Get Quote

Ensuring laboratory safety and proper chemical handling extends beyond the benchtop. This

guide provides essential, step-by-step procedures for the safe and compliant disposal of DAPT
(N-[N-(3,5-Difluorophenacetyl)-L-alanyl]-S-phenylglycine t-butyl ester), a commonly used γ-

secretase inhibitor in research. Adherence to these protocols is critical for minimizing

environmental impact and ensuring a safe working environment for all laboratory personnel.

While DAPT is not classified as a hazardous substance according to the Globally Harmonized

System of Classification and Labelling of Chemicals (GHS), it is imperative to follow

established laboratory waste management practices.[1] Institutional and local regulations

should always be consulted and prioritized.

Key Safety and Handling Information
A thorough understanding of a chemical's properties is the foundation of its safe handling and

disposal. Below is a summary of key data for DAPT.
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Property Value Source

Molecular Formula C23H26F2N2O4 PubChem

Molecular Weight 432.5 g/mol PubChem

Appearance White to off-white solid Fisher Scientific

Solubility
Soluble in DMSO (15 mg/ml)

and Ethanol (1 mg/ml)
Cell Signaling Technology

Hazard Classification Not classified as hazardous Cayman Chemical

Experimental Protocols for Disposal
The proper disposal method for DAPT depends on its physical state: solid (unused or expired

powder) or liquid (solutions).

Disposal of Solid DAPT Waste
Unused, expired, or residual solid DAPT should be managed as non-hazardous chemical

waste.

Methodology:

Collection: Carefully sweep up solid DAPT, avoiding dust formation.

Containment: Place the collected solid waste into a clearly labeled, sealed container. The

container should be appropriate for chemical waste and prevent leakage.

Labeling: Label the container as "Non-hazardous chemical waste" and specify the contents

("DAPT").

Disposal: Dispose of the sealed container in accordance with your institution's specific

guidelines for non-hazardous solid chemical waste. This may involve placing it in a

designated chemical waste accumulation area for pickup by Environmental Health and

Safety (EHS) personnel or, in some cases, directly into a designated dumpster for laboratory

waste.[2] Do not dispose of chemical waste in general laboratory trash cans that are handled

by custodial staff.[2]
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Disposal of DAPT Solutions
DAPT is commonly dissolved in solvents such as Dimethyl Sulfoxide (DMSO) for experimental

use. The disposal of these solutions requires consideration of both the DAPT and the solvent.

Methodology:

Waste Stream Segregation: Collect DAPT solutions in a dedicated, sealed, and properly

labeled waste container. Do not mix with other chemical waste streams unless permitted by

your institution's EHS.

Container and Labeling: Use a chemically compatible container (e.g., a designated solvent

waste container). The label should clearly state "Hazardous Waste," the full chemical names

of the contents (e.g., "DAPT in DMSO"), and the approximate concentrations.

Storage: Store the waste container in a designated satellite accumulation area, which is

often within a fume hood.

Disposal Request: When the container is full, or in accordance with your institution's policies,

arrange for pickup by your EHS department. Under no circumstances should DAPT
solutions, particularly those containing DMSO, be poured down the drain.

DAPT Disposal Workflow
The following diagram outlines the decision-making process and procedural flow for the proper

disposal of DAPT.
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labeled container.
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Label as 'Non-hazardous
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End: Proper Disposal Complete

Label with full chemical names
and 'Hazardous Waste' as per

institutional policy.

Store in a designated satellite
accumulation area (e.g., fume hood).

Arrange for pickup by
Environmental Health and Safety (EHS).
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DAPT Disposal Workflow Diagram
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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